Cas no 90003-93-3 (Phenol,2-iodo-4,6-dimethyl-)

• Product Name: Phenol,2-iodo-4,6-dimethyl-
• CAS No: 90003-93-3
• MF: C₈H₉IO
• MW: 248.060934782028
• CID: 803580
• PubChem ID: 13569214
• Update Time: 2025-05-20

Phenol,2-iodo-4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-iodo-4,6-dimethyl-
• 2,4-DIMETHYL-6-IODOPHENOL
• 2-iodo-4,6-dimethylphenol
• 1-iodo-3,5-dimethyl-4-hydroxybenzene
• 2,4-DI-TERT-BUTYLTHIOPHENOL
• 2-iodo-4,6-dimethyl-phenol
• 2-Jod-4,6-dimethyl-phenol
• 4,6-dimethyl-2-iodophenol
• 5-Jod-4-hydroxy-m-xylol
• 6-iodo-2,4-dimethyl-phenol
• Phenol,2-iodo-4,6-dimethyl
• DTXSID00544050
• 6-iodo-2,4-dimethylphenol
• 90003-93-3
• AKOS026732160
• SCHEMBL815630
• Phenol, 2-iodo-4,6-dimethyl-
• G72129
• MFCD07779032

• MDL： MFCD07779032
• Inchi： 1S/C8H9IO/c1-5-3-6(2)8(10)7(9)4-5/h3-4,10H,1-2H3
• InChI Key： KUDRANMELYZFGK-UHFFFAOYSA-N
• SMILES： IC1C=C(C)C=C(C)C=1O

Computed Properties

• Exact Mass: 247.97000
• Monoisotopic Mass: 247.96981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 2.61360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes Xylenols

Additional information on Phenol,2-iodo-4,6-dimethyl-

Phenol, 2-Iodo-4,6-Dimethyl

Phenol, 2-Iodo-4,6-Dimethyl, also known by its CAS number 90003-93-3, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a phenol ring substituted with an iodo group at the 2-position and methyl groups at the 4 and 6 positions. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound in both academic research and industrial applications.

The synthesis of Phenol, 2-Iodo-4,6-Dimethyl typically involves multi-step organic reactions, often starting from phenol derivatives and incorporating the iodo and methyl groups through electrophilic substitution or other suitable methods. Recent advancements in catalytic processes have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

In terms of physical properties, Phenol, 2-Iodo-4,6-Dimethyl exhibits a melting point of approximately 115°C and a boiling point around 285°C under standard conditions. Its solubility in common solvents such as water is relatively low due to the hydrophobic nature of the methyl groups and the electron-withdrawing effect of the iodo substituent.

One of the most notable applications of this compound is in the field of materials science, where it serves as a precursor for the synthesis of advanced polymers and high-performance materials. For instance, recent studies have demonstrated its potential in creating thermally stable polymers with excellent mechanical properties.

Moreover, Phenol, 2-Iodo-4,6-Dimethyl has found significant use in drug discovery and development processes. Its ability to act as a scaffold for bioactive molecules has led to its incorporation into various pharmacological agents targeting diseases such as cancer and neurodegenerative disorders.

The latest research on this compound has focused on its role in catalytic reactions and its potential as a building block for nanomaterials. For example, scientists have explored its use in constructing metal-organic frameworks (MOFs) with enhanced catalytic activity for environmental remediation purposes.

In conclusion, Phenol, 2-Iodo-4,6-Dimethyl is a critical compound with diverse applications across multiple disciplines. Its unique structure and properties make it an essential component in modern chemical research and industrial processes.